Cas no 198349-37-0 (null)

• Product Name: null
• CAS No: 198349-37-0
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 908474
• PubChem ID: 15314267
• Update Time: 2025-04-19

null Chemical and Physical Properties

Names and Identifiers

• null
• Propanedial, (2-oxopropyl)- (9CI)
• SCHEMBL14010298
• 198349-37-0
• 2-(2-Oxopropyl)propanedial
• acetonylmalonaldehyde

• Inchi： 1S/C6H8O3/c1-5(9)2-6(3-7)4-8/h3-4,6H,2H2,1H3
• InChI Key： YTNQVLAJJTVYGN-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C=O)C=O

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21